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Compound of Interest
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Cat. No.: B8517129

For Immediate Release

This technical guide provides an in-depth overview of the Material Safety Data Sheet (MSDS)
and essential safety precautions for niobium oxalate. It is intended for researchers, scientists,
and professionals in drug development and other laboratory settings who handle this
compound. This document compiles available data on its properties, hazards, handling
procedures, and relevant experimental protocols to ensure safe laboratory practices.

Section 1: Chemical and Physical Properties

Niobium oxalate, also known as niobium(V) oxalate hydrate, is an odorless, solid substance.
[1] While comprehensive experimental data is limited, the following table summarizes its known
physical and chemical properties.
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Property Data Reference
Molecular Formula C10H5NbO20 - XH20 [2][3]
Molecular Weight 538.04 g/mol (anhydrous) [2][3]
Appearance Odorless powder or solid [11[3]
Solubility in Water Soluble [4]
Stability Stable under normal conditions  [2][3]
Hazardous Polymerization Will not occur [2][3]
Vapor Pressure 2.51E-06 mmHg at 25°C [3]
Melting Point No data available

Boiling Point No data available

Density No data available

Section 2: Hazard Identification and Toxicology

Niobium oxalate is classified as harmful if swallowed and harmful in contact with skin.[2][3]
The primary health hazards are associated with its acute toxicity upon ingestion and dermal
exposure.

GHS Hazard Statements:
e H302: Harmful if swallowed.[2][5]
e H312: Harmful in contact with skin.[2][5]

Toxicological Data: Specific quantitative toxicological data such as LD50 (Lethal Dose, 50%)
and LC50 (Lethal Concentration, 50%) for niobium oxalate are not readily available in the
reviewed literature.[3] However, general information on niobium compounds suggests potential
for liver damage, and in the case of niobium metal, kidney damage and fibrogenic effects on
the lungs have been observed in animal studies.[5] It is important to note that the toxicological
properties of niobium oxalate have not been thoroughly investigated.[5]
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Metric Value Reference
Acute Oral Toxicity Category 4 [6]
Acute Dermal Toxicity Category 4 [6]
LD50 (Oral) No data available [3]
LD50 (Dermal) No data available [3]
LC50 (Inhalation) No data available [3]
Skin Corrosion/Irritation No data available [3]
Eye Damage/Irritation No data available [3]
Carcinogenicity No data available [3]

Occupational Exposure Limits: There are currently no established occupational exposure limits
(e.g., PEL, TLV) for niobium oxalate.[3][6]

Section 3: Safety Precautions and Personal
Protective Equipment (PPE)

Strict adherence to safety protocols is mandatory when handling niobium oxalate. The
following diagram illustrates the logical workflow of safety precautions.
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Niobium Oxalate Handling Safety Workflow
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Caption: Workflow for Safe Handling of Niobium Oxalate.
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Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.[5]

o Emergency eyewash stations and safety showers should be readily accessible.[5]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN
166 (EU) or NIOSH (US) standards).[5]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are
required.[5] Gloves should be inspected before use.[2]

o Respiratory Protection: If dust formation is likely or ventilation is inadequate, a
NIOSH/MSHA-approved respirator should be used.[5]

Section 4: Emergency Procedures

First-Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[2][3] Seek medical attention if irritation
persists.[3]

e Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes, including
under the eyelids.[2][3] Seek immediate medical attention.[3]

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[5] Seek immediate medical
attention.[5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]
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» Specific Hazards: Thermal decomposition can release irritating gases and vapors, including
niobium oxide.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE to avoid
contact with skin, eyes, and clothing, and to prevent inhalation of dust.[5]

e Environmental Precautions: Prevent the substance from entering drains and waterways.[5]

o Cleanup: Carefully sweep or vacuum up the spilled material and place it in a suitable, closed
container for disposal.[7] Avoid generating dust.[7]

Section 5: Experimental Protocols

Detailed experimental protocols for the safety assessment of niobium oxalate are not widely
published. However, the following sections describe relevant methodologies for assessing
compounds with similar chemical properties or toxicological profiles.

Example Protocol 1: In Vitro Genotoxicity Assessment of Niobium Compounds

This protocol is based on methodologies used for assessing the genotoxicity of niobium oxide
nanoparticles and can be adapted for niobium oxalate.
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Workflow for In Vitro Genotoxicity Testing
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Caption: A General Workflow for In Vitro Genotoxicity Assays.

Methodology:

o Cell Culture: A suitable mammalian cell line (e.g., CHO-K1) is cultured under standard

conditions.[8]

o Exposure: Cells are treated with varying concentrations of niobium oxalate for a specified

duration (e.g., 4 and 24 hours).[8]

o Comet Assay (Single Cell Gel Electrophoresis): This assay is used to detect DNA strand

breaks.

o Cells are embedded in agarose on a microscope slide.
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o The cells are lysed to remove membranes and proteins, leaving the DNA.

o The DNA is subjected to electrophoresis. Damaged DNA will migrate further, forming a
"comet tail."

o The extent of DNA damage is quantified by measuring the length and intensity of the
comet tail.

e Micronucleus Assay: This assay assesses chromosomal damage.

o Following exposure, cells are treated with a cytokinesis inhibitor (e.g., cytochalasin B) to
allow for nuclear division without cell division, resulting in binucleated cells.

o The frequency of micronuclei (small, extra-nuclear bodies containing chromosome
fragments or whole chromosomes) is scored in the binucleated cells.[8]

» Data Analysis: Statistical analysis is performed to determine if there is a significant increase
in DNA or chromosomal damage in the treated cells compared to control groups.

Example Protocol 2: Quantification of Oxalate

For studies involving the quantification of niobium oxalate, enzymatic assay kits provide a
reliable method.

Methodology:

o Sample Preparation: Prepare aqueous solutions of niobium oxalate. For biological samples,
deproteinization may be necessary.

o Standard Curve: Prepare a series of oxalate standards with known concentrations.[9]

o Enzymatic Reaction: The assay utilizes oxalate oxidase, which catalyzes the oxidation of
oxalate, producing a detectable byproduct.

o Areaction mixture containing oxalate oxidase and a colorimetric probe is added to the
samples and standards.

o The reaction is incubated for a specified time at a controlled temperature.
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» Measurement: The absorbance or fluorescence is measured using a microplate reader at the
appropriate wavelength.[9]

» Calculation: The oxalate concentration in the samples is determined by comparing their
readings to the standard curve.[9]

Section 6: Handling, Storage, and Disposal

Handling:

Avoid contact with skin, eyes, and clothing.[5]

Avoid the formation of dust and aerosols.[5]

Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke in the work area.[10]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

» Keep away from incompatible materials such as oxidizing agents.[2]

Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.[10] Do not allow
the material to be released into the environment.[1]

This guide is intended to supplement, not replace, the information provided in the official Safety
Data Sheet (SDS) for niobium oxalate. Always refer to the most current SDS from your
supplier for complete and detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://content.abcam.com/content/dam/abcam/product/documents/196/ab196990/Oxalate-Assay-protocol-book-v3b-ab196990%20(website).pdf
https://content.abcam.com/content/dam/abcam/product/documents/196/ab196990/Oxalate-Assay-protocol-book-v3b-ab196990%20(website).pdf
https://www.espimetals.com/index.php/msds/606-Niobium%20Oxide
https://www.espimetals.com/index.php/msds/606-Niobium%20Oxide
https://cbmm.com/-/media/B978695543EC4D049B65ED07CA276A7B.ashx
https://cbmm.com/-/media/B978695543EC4D049B65ED07CA276A7B.ashx
https://www.espimetals.com/index.php/msds/606-Niobium%20Oxide
https://www.researchgate.net/publication/257304856_Vanadium_Niobium_and_Tantalum_Patty's_Toxicology
https://cbmm.com/-/media/B978695543EC4D049B65ED07CA276A7B.ashx
https://www.tedpella.com/SDS_html/29-41_8079_91580_9573_Niobium_Products_sds.pdf
https://www.benchchem.com/product/b8517129?utm_src=pdf-body
https://www.benchchem.com/product/b8517129?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8517129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratpry

Check Availability & Pricing

References

. tedpella.com [tedpella.com]

. researchgate.net [researchgate.net]

. echemi.com [echemi.com]

. Niobium oxalate - Wikipedia [en.wikipedia.org]
. Niobium Oxide - ESPI Metals [espimetals.com]
. fishersci.com [fishersci.com]

. Itschem.com [ltschem.com]

.
o) ~ (o)) )] EaN w N -

. Cyto—genotoxicity of crystalline and amorphous niobium (V) oxide nanoparticles in CHO-
K1 cells - PMC [pmc.ncbi.nim.nih.gov]

e 9. content.abcam.com [content.abcam.com]
e 10. cbmm.com [cbmm.com]

« To cite this document: BenchChem. [Niobium Oxalate: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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